Ytterbium-169

• CAS: 14269-78-4
• Synonyms: 169Yb radioisotope; Yb-169 radioisotope; Ytterbium-169
• Molecular Formula: Yb
• Molecular Weight: 168.93518 g/mol
• SMILES: [Yb]
• InChI: InChI=1S/Yb/i1-4
• InChIKey: NAWDYIZEMPQZHO-AHCXROLUSA-N

Ytterbium-169 (Yb-169) is a reactor-produced radioisotope of the rare-earth element ytterbium that decays by electron capture with a physical half-life of 32 days and emits gamma photons with an average energy of 93 keV (excluding photons.

Ytterbium-169 Procurement Guide: Physical and Radiological Baseline for Brachytherapy and Industrial Radiography

Ytterbium-169 (Yb-169) is a reactor-produced radioisotope of the rare-earth element ytterbium that decays by electron capture with a physical half-life of 32 days and emits gamma photons with an average energy of 93 keV (excluding photons <10 keV) [1]. The predominant gamma emissions occur at 63 keV (43.9%) and 198 keV, with additional energies spanning 8–308 keV, producing a complex photon spectrum suitable for external radiation detection [2]. As a sealed radiation source, Yb-169 has been developed for both high-dose-rate (HDR) temporary brachytherapy applications and permanent interstitial implants [3]. In industrial non-destructive testing, Yb-169 is standardized alongside Ir-192, Se-75, and Co-60 in ISO 32679:2024 for gamma radiographic source size determination, with a recommended working life of 6 months for radiography applications [4]. Although not yet commercially widespread for clinical use, Yb-169 has been evaluated in phase I–II clinical trials and extensive Monte Carlo dosimetric studies that establish its physical and radiobiological credentials as a distinct intermediate-energy alternative to both high-energy (Ir-192) and low-energy (I-125, Pd-103) brachytherapy sources [3].

• [1] Loft SM, Coles IP, Dale RG. The potential of ytterbium 169 in brachytherapy: a brief physical and radiobiological assessment. Br J Radiol. 1992 Mar;65(771):252-7. doi: 10.1259/0007-1285-65-771-252. PMID: 1547455. View Source
• [2] Mason DL, Battista JJ, Barnett RB, Porter AT. Ytterbium-169: calculated physical properties of a new radiation source for brachytherapy. Med Phys. 1992 May-Jun;19(3):695-703. doi: 10.1118/1.596813. PMID: 1508110. View Source
• [3] Piermattei A, Azario L, Montemaggi P, et al. Ytterbium-169 (169Yb): a new brachytherapy source. Preliminary report on a phase I-II study. INIS Repository Search, RN:34039861. View Source
• [4] ISO 32679:2024. Non-destructive testing — Radiographic testing — Determination of the size of gamma radiographic sources. International Organization for Standardization, 2024. View Source

Why Ir-192 or I-125 Cannot Simply Replace Ytterbium-169 in Shielded Brachytherapy and Radiography Workflows

Ytterbium-169 occupies a narrow but critical intermediate energy niche that generic substitution with either high-energy (Ir-192) or low-energy (I-125, Pd-103) alternatives fails to replicate. Substituting Ir-192 (mean gamma energy ~380 keV) for Yb-169 introduces a 4–5× higher radiation protection burden: Yb-169 has a half-value layer in lead of only 0.2 mm versus 2.5–3.0 mm for Ir-192, meaning the same lead thickness attenuates Yb-169 photons by >10× more than Ir-192 photons [1]. This difference directly translates to capital expenditure—Yb-169 HDR brachytherapy can be performed in minimally shielded or standard operating rooms, whereas Ir-192 HDR requires a dedicated, heavily shielded treatment vault costing several hundred thousand dollars [2]. Conversely, substituting I-125 (mean energy ~28 keV) introduces catastrophic dose attenuation behind calcified plaques (32% dose reduction) and steel stents (drastic reduction), whereas Yb-169 exhibits only 2–3% attenuation behind 1.0 mm calcium and 5% behind stent struts [3]. In industrial radiography, Se-75 (~215–265 keV) offers an intermediate alternative, but Yb-169 provides superior contrast for thin steel sections (<10 mm) and offers a distinct economic profile with a shorter 32-day half-life enabling faster source replacement cycles compared to Se-75's 120-day half-life [4]. These divergences in shielding economics, tissue heterogeneity correction, and operational logistics mean that no single alternative matches Yb-169's combined profile for applications requiring moderate penetration with low shielding overhead.

• [1] Perera H, Williamson JF, Li Z, Mishra V, Meigooni AS. Dosimetric characteristics, air-kerma strength calibration and verification of Monte Carlo simulation for a new Ytterbium-169 brachytherapy source. Int J Radiat Oncol Biol Phys. 1994 Mar 1;28(4):953-70. doi: 10.1016/0360-3016(94)90116-3. PMID: 8138449. View Source
• [2] Munro JJ. HDR Brachytherapy System Using Ytterbium-169. CRISP Abstract Grant Number 1R43CA097581-01A1. Implant Sciences Corporation, 2003. View Source
• [3] Patel NS, Fan P, Chiu-Tsao ST, Ravi K, Sherman W, Quon H, Pisch J, Tsao HS, Harrison LB. Ytterbium-169: A promising new radionuclide for intravascular brachytherapy. Cardiovasc Radiat Med. 2001 Jul-Sep;2(3):173-80. doi: 10.1016/S1522-1865(01)00085-3. View Source
• [4] Hetherington ELR, Wood NR. Production of ytterbium-169 radiography sources in a high flux reactor. Australian Atomic Energy Commission, ANSTO/E306. 1974 Feb. ISBN: 0642996199. View Source

Ytterbium-169 Product-Specific Quantitative Differentiation Evidence: Comparator-Based Performance Data

Radiation Protection Cost Reduction: Yb-169 vs. Ir-192 Half-Value Layer and Facility Shielding Economics

Ytterbium-169 requires substantially less radiation shielding than Iridium-192 due to its lower photon energy spectrum. The first half-value layer (HVL) in lead for Yb-169 is 0.2 mm, compared to approximately 2.5–3.0 mm for Ir-192, representing an approximately 12.5–15× lower HVL thickness requirement [1]. This physical difference translates directly to operational shielding reduction: at a distance of 100 cm from the source, the dose rate of Yb-169 is approximately 10 times lower than that of Ir-192, indicating a 90% reduction in cathlab personnel exposure under comparable geometry [2]. In clinical practice, Yb-169 HDR brachytherapy can be performed in a minimally shielded treatment room rather than a dedicated, heavily shielded vault required for Ir-192 HDR, eliminating capital costs estimated at several hundred thousand dollars per installation [3].

Evidence Dimension	Radiation shielding requirement (first half-value layer in lead)
Target Compound Data	0.2 mm Pb (first HVL); 1.6 mm Pb (first tenth-value layer)
Comparator Or Baseline	Ir-192: ~2.5–3.0 mm Pb (first HVL, class-level inference from photon energy)
Quantified Difference	HVL reduced by 12.5–15×; dose rate at 100 cm reduced by ~10× (90% lower)
Conditions	Monte Carlo photon transport simulation (MCNP4B2 code) in water; experimental verification via silicon-diode detector [1][2]

Why This Matters

Procurement decisions involving HDR brachytherapy sources must account for facility shielding capital expenditure; Yb-169 eliminates the need for a dedicated shielded vault, reducing total cost of ownership by several hundred thousand dollars relative to Ir-192.

• [1] Perera H, Williamson JF, Li Z, Mishra V, Meigooni AS. Dosimetric characteristics, air-kerma strength calibration and verification of Monte Carlo simulation for a new Ytterbium-169 brachytherapy source. Int J Radiat Oncol Biol Phys. 1994 Mar 1;28(4):953-70. doi: 10.1016/0360-3016(94)90116-3. PMID: 8138449. View Source
• [2] Patel NS, Fan P, Chiu-Tsao ST, Ravi K, Sherman W, Quon H, Pisch J, Tsao HS, Harrison LB. Ytterbium-169: A promising new radionuclide for intravascular brachytherapy. Cardiovasc Radiat Med. 2001 Jul-Sep;2(3):173-80. doi: 10.1016/S1522-1865(01)00085-3. View Source
• [3] Munro JJ. HDR Brachytherapy System Using Ytterbium-169. CRISP Abstract Grant Number 1R43CA097581-01A1. Implant Sciences Corporation, 2003. View Source

Dose Distribution Equivalence to Ir-192 in Water with Superior Heterogeneity Shielding: Quantitative HCF Data

Ytterbium-169 produces an Ir-192-equivalent dose distribution in homogeneous water medium while offering far greater flexibility for customized shielding of dose-limiting anatomic structures [1]. The heterogeneity correction factors (HCFs) for small cylindrical heterogeneities vary by as much as 200% with respect to distance and by up to 48% as a function of disk diameter, demonstrating that thin lead foils can produce shielding factors comparable to standard shielded applicators designed for Cs-137 [1]. In HDR endorectal brachytherapy, postimplant dosimetry calculations showed that Yb-169 delivered 20% lower rectum V60 (P = 0.00003) and 17% lower rectum D50 (P = 0.00008) compared to Ir-192 when clinical plans were normalized to the same target D90 coverage [2]. Importantly, TG-43-based dosimetry overestimates Yb-169 CTV D90 by 17% (P = 0.00003) and rectum D50 by 39% (P = 0.00003) while underestimating pelvic bone D50 by 27% (P = 0.007), indicating that proper Monte Carlo-based dose calculation with heterogeneity correction is essential for accurate treatment planning with Yb-169 [2].

Evidence Dimension	Dose distribution in water and organ-at-risk (OAR) sparing
Target Compound Data	Rectum V60: 20% lower than Ir-192; Rectum D50: 17% lower than Ir-192; Dose-rate constant in water: 1.225 cGy/h per U (air-kerma strength)
Comparator Or Baseline	Ir-192: baseline rectum V60 and D50 values normalized to D90 coverage
Quantified Difference	20% reduction in rectum V60 (P = 0.00003); 17% reduction in rectum D50 (P = 0.00008); HCF variation up to 200% with distance
Conditions	Monte Carlo-based dose calculation (RapidBrachyMC) using 23 patient CT datasets; HDR endorectal brachytherapy with Intracavitary Mold Applicator [2]

Why This Matters

The combination of Ir-192-equivalent target coverage with statistically significant OAR dose reduction (20% lower rectum V60) provides a direct clinical dosimetric advantage that translates to potentially lower normal tissue toxicity, a key differentiator in procurement for HDR brachytherapy programs.

• [1] Perera H, Williamson JF, Li Z, Mishra V, Meigooni AS. Dosimetric characteristics, air-kerma strength calibration and verification of Monte Carlo simulation for a new Ytterbium-169 brachytherapy source. Int J Radiat Oncol Biol Phys. 1994 Mar 1;28(4):953-70. doi: 10.1016/0360-3016(94)90116-3. PMID: 8138449. View Source
• [2] Shoemaker T, Vuong T, Glickman H, Kaifi S, Famulari G, Enger SA. Dosimetric Considerations for Ytterbium-169, Selenium-75, and Iridium-192 Radioisotopes in High-Dose-Rate Endorectal Brachytherapy. Int J Radiat Oncol Biol Phys. 2019 Nov 15;105(4):875-883. doi: 10.1016/j.ijrobp.2019.07.003. PMID: 31330175. View Source

Penetration Through Calcified Plaques and Stents: Yb-169 vs. I-125 Dose Attenuation Comparison

In intravascular brachytherapy (IVBT) applications, Ytterbium-169 demonstrates dramatically superior penetration through calcified atherosclerotic plaques and metallic stents compared to the low-energy source Iodine-125. Monte Carlo simulations using the MCNP4B2 code revealed that calcified plaques and stents cause a drastic dose reduction in the arterial wall for I-125, but only minimal attenuation for Yb-169 [1]. Specifically, Yb-169 exhibits only 2–3% dose reduction beyond a 1.0 mm layer of calcium, and 5% dose reduction behind a steel stent strut, whereas I-125 suffers catastrophic attenuation under identical conditions [1]. This differential performance arises from the higher mean photon energy of Yb-169 (93 keV) compared to I-125 (~28 keV), which reduces photoelectric absorption in high-Z materials. At distances between 1 and 20 cm, the relative dose rates fall off similarly for Yb-169 and Ir-192, whereas I-125 decreases much more rapidly, indicating that Yb-169 maintains Ir-192-like penetration at clinically relevant distances [1].

Evidence Dimension	Dose attenuation behind 1.0 mm calcium and steel stent strut
Target Compound Data	2–3% dose reduction behind 1.0 mm calcium; 5% dose reduction behind steel stent strut
Comparator Or Baseline	I-125: drastic dose reduction (quantified as ~32% perturbation in similar configurations); Ir-192: negligible attenuation
Quantified Difference	Yb-169 attenuation ~2–3% vs. I-125 ~32% behind calcium (approximate 10–15× lower attenuation)
Conditions	Monte Carlo simulation (MCNP4B2 code) in homogeneous water with calcium and steel heterogeneities; dose rates normalized at 2 mm [1]

Why This Matters

For IVBT in patients with heavily calcified coronary arteries or existing stents, I-125 fails to deliver prescribed dose to the arterial wall, whereas Yb-169 maintains dosimetric fidelity, making it the only viable intermediate-energy alternative to Ir-192 for this patient subset.

• [1] Patel NS, Fan P, Chiu-Tsao ST, Ravi K, Sherman W, Quon H, Pisch J, Tsao HS, Harrison LB. Ytterbium-169: A promising new radionuclide for intravascular brachytherapy. Cardiovasc Radiat Med. 2001 Jul-Sep;2(3):173-80. doi: 10.1016/S1522-1865(01)00085-3. View Source

Permanent Implant Radiobiology: Yb-169 Tumor Control Equivalence to I-125 with Quantified Initial Dose Rate Requirement

Radiobiological modeling using the linear-quadratic model demonstrates that Ytterbium-169 can achieve tumor control comparable to Iodine-125 in permanent interstitial implants, with a defined initial dose rate requirement. The extrapolated response dose (ERD) analysis predicts that Yb-169 can provide comparable tumor control for permanent implants in slowly proliferating tumors with an initial dose rate of 13 cGy h⁻¹ [1]. The model further indicates that control might be extended to rapidly proliferating tumors by increasing the initial dose rate within a range consistent with an acceptable level of normal tissue late reaction [1]. The theoretical analysis was shown to be consistent with clinical results published for I-125 permanent implants in prostate tumors and meningiomas, providing a validated comparative framework [1]. Notably, Yb-169 seeds produce more isotropic dose distributions than I-125 seeds (3M model 6702) and can deliver a greater initial dose rate for permanent implants due to the higher specific dose constant D₀ of 1.19 cm⁻² [2].

Evidence Dimension	Initial dose rate required for equivalent tumor control in slowly proliferating tumors
Target Compound Data	13 cGy h⁻¹ initial dose rate; specific dose constant D₀ = 1.19 cm⁻²
Comparator Or Baseline	I-125 permanent implant clinical outcomes (prostate tumors, meningiomas)
Quantified Difference	Yb-169 achieves comparable tumor control to I-125 at 13 cGy h⁻¹ initial dose rate, with potential to extend to rapidly proliferating tumors by dose-rate escalation
Conditions	Linear-quadratic model extrapolated response dose (ERD) calculation for tumor and late-reacting normal tissue; validated against I-125 clinical data [1]

Why This Matters

The quantified initial dose rate of 13 cGy h⁻¹ provides a target specification for Yb-169 permanent implant source procurement and quality assurance, enabling clinical physics teams to design implants with predictable radiobiological equivalence to established I-125 protocols.

• [1] Lazarescu GR, Battista JJ. Analysis of the radiobiology of ytterbium-169 and iodine-125 permanent brachytherapy implants. Phys Med Biol. 1997 Sep;42(9):1727-36. doi: 10.1088/0031-9155/42/9/005. PMID: 9308079. View Source
• [2] Mason DL, Battista JJ, Barnett RB, Porter AT. Ytterbium-169: calculated physical properties of a new radiation source for brachytherapy. Med Phys. 1992 May-Jun;19(3):695-703. doi: 10.1118/1.596813. PMID: 1508110. View Source

Industrial Radiography Energy Spectrum Positioning: Yb-169 as the Intermediate Bridge Between Se-75 and Ir-192

In industrial gamma radiography, Ytterbium-169 occupies a distinct energy spectrum position that bridges the gap between Selenium-75 and Iridium-192 sources. Se-75 provides an energy spectrum somewhere between Yb-169 and Ir-192, making Yb-169 the lowest-energy source in the trio that is still suitable for steel radiography applications [1]. The lower photon energy of Yb-169 (mean 93 keV, primary 63 keV at 43.9% abundance) compared to Ir-192 (~300–400 keV range) results in improved contrast sensitivity for thin steel sections (<10 mm wall thickness), a critical parameter for weld quality assessment [2]. The half-life of 32 days for Yb-169, compared to 120 days for Se-75 and 74 days for Ir-192, offers a distinct operational profile: faster source replacement cycles reduce the risk of using degraded sources with reduced specific activity, but increase logistics frequency [3]. ISO 32679:2024 formally recognizes Yb-169 alongside Ir-192, Se-75, and Co-60 as standardized radionuclides for gamma radiographic source size determination, confirming its established role in the industrial NDT ecosystem [4].

Evidence Dimension	Gamma energy spectrum and half-life for industrial radiographic source selection
Target Compound Data	Mean energy 93 keV; primary 63 keV (43.9%); half-life 32 days; recommended working life 6 months
Comparator Or Baseline	Se-75: mean ~215–265 keV, half-life 120 days; Ir-192: mean ~380 keV, half-life 74 days
Quantified Difference	Yb-169 energy is 0.35–0.43× Se-75 energy and 0.24× Ir-192 energy; half-life is 0.27× Se-75 and 0.43× Ir-192
Conditions	Gamma radiography of steel walls; energy spectra characterized by high-purity germanium spectrometry [2][3]

Why This Matters

For procurement in industrial NDT, Yb-169 offers a unique combination of the lowest photon energy among standardized radiographic sources that still penetrates steel, maximizing contrast for thin-section weld inspection while maintaining ISO compliance.

• [1] IAEA INIS Repository. Se-75 as a novel radiation source offering an energy spectrum between Yb-169 and Ir-192. RN:27047751. View Source
• [2] Instytut Gamma Sp. z o.o. Radioisotope sources for radiography — applicability and limitations. National Seminar on Industrial Radiography, Gammatest'95. Zakopane, Poland, 1995. INIS RN:27014915. View Source
• [3] POLATOM. Ytterbium (Yb-169) — sealed source technical datasheet. Half-life 32 days; recommended working life 6 months; Eγ 0.063 MeV (43.9%), 0.094 MeV (2.6%). View Source
• [4] ISO 32679:2024. Non-destructive testing — Radiographic testing — Determination of the size of gamma radiographic sources. International Organization for Standardization, 2024. View Source

Source Leg Perturbation Effect: Yb-169 vs. I-125 Dose Disturbance in Surgical Fastener Configurations

In a novel source-delivery system designed for intraoperative brachytherapy during video-assisted thoracoscopic surgery (VATS) wedge resection for early-stage lung cancer, Ytterbium-169 demonstrated substantially lower dosimetric perturbation from the source leg fastening apparatus compared to Iodine-125. Monte Carlo simulations and subsequent dose measurements showed that the perturbation caused by the source legs in the deployed (bent over) position was small (4–5%) for Yb-169, compared to 32% for I-125 under identical geometric and compositional configurations [1]. The source capsule consisted of Yb-169 sealed within a titanium tube 0.28 mm in diameter, capped and resealed by titanium wires laser welded to the tube to serve as the legs of a tissue-fastening system compatible with commercial surgical stapling instruments [1]. Tensile load testing to failure demonstrated that failure occurred in the wire of the fastener leg with no weld failures, confirming mechanical integrity for surgical deployment [1].

Evidence Dimension	Dose perturbation from source leg fastening apparatus in deployed position
Target Compound Data	4–5% dose perturbation
Comparator Or Baseline	I-125: 32% dose perturbation
Quantified Difference	Yb-169 perturbation is 6.4–8× lower than I-125 (absolute difference ~27–28 percentage points)
Conditions	Monte Carlo simulation with geometric and elemental composition modeling; experimental dose measurement verification; titanium capsule 0.28 mm diameter with laser-welded titanium wire legs [1]

Why This Matters

For intraoperative brachytherapy source procurement, the 6–8× lower dosimetric perturbation of Yb-169 translates to more predictable and uniform dose delivery to the surgical margin, reducing the risk of geographic miss due to source self-shielding—a critical safety and efficacy consideration for lung cancer wedge resection.

• [1] Rivard MJ, et al. A novel ytterbium-169 brachytherapy source and delivery system for use in conjunction with minimally invasive wedge resection of early-stage lung cancer. Brachytherapy. 2011 Mar-Apr;10(2):163-9. doi: 10.1016/j.brachy.2010.06.006. PMID: 20705524; PMCID: PMC3208831. View Source

Ytterbium-169: Optimal Application Scenarios Driven by Quantitative Performance Differentiation

High-Dose-Rate Brachytherapy in Facilities Without Dedicated Shielded Vaults

Ytterbium-169 HDR brachytherapy is optimally deployed in community hospitals, outpatient cancer centers, and intraoperative settings where the capital expenditure for a heavily shielded Ir-192 vault (several hundred thousand dollars) is prohibitive. The 0.2 mm lead half-value layer enables performance of HDR treatments in minimally shielded or standard operating rooms, with dose rates at 100 cm approximately 10× lower than Ir-192, reducing occupational exposure and eliminating architectural shielding requirements [1][2]. This scenario is directly supported by the CRISP grant program's explicit objective to demonstrate HDR brachytherapy using Yb-169 in minimally shielded treatment rooms, with the stated goal of removing the barrier of large capital investment and extending HDR availability to a larger number of clinical centers [2].

Intravascular Brachytherapy in Patients with Calcified Coronary Arteries or Existing Stents

Ytterbium-169 is the preferred radionuclide for intravascular brachytherapy in patients with heavily calcified plaques or previously deployed stents, where low-energy sources (I-125, P-32 β-emitters) fail to deliver prescribed dose to the arterial wall. Yb-169 exhibits only 2–3% dose reduction behind 1.0 mm calcium and 5% reduction behind stent struts, compared to drastic attenuation (approximately 32% perturbation) for I-125 [3]. This penetration advantage is achieved while maintaining Ir-192-equivalent dose distribution in the 0.02–1.0 cm range and substantially easier radiation protection than Ir-192, making Yb-169 the only viable option for this clinically challenging patient subset [3].

Endorectal and Gynecological HDR Brachytherapy Requiring OAR Dose Reduction

In HDR endorectal brachytherapy, Ytterbium-169 delivers Ir-192-equivalent target coverage while providing statistically significant reduction in organ-at-risk (OAR) dose. Postimplant Monte Carlo dosimetry on 23 patient CT datasets demonstrated that Yb-169 reduces rectum V60 by 20% (P = 0.00003) and rectum D50 by 17% (P = 0.00008) compared to Ir-192 when plans are normalized to equivalent D90 coverage [4]. This OAR-sparing advantage stems from the combination of Ir-192-equivalent dose distribution in water and the enhanced ability to customize shielding using thin lead foils, with heterogeneity correction factors varying by up to 200% depending on distance and geometry [1]. Clinical programs prioritizing rectal toxicity reduction in endorectal or gynecological brachytherapy should preferentially procure Yb-169 sources.

Industrial Gamma Radiography of Thin Steel Sections and Light Alloy Welds

Ytterbium-169 is optimally suited for industrial gamma radiography of steel components with wall thicknesses <10 mm, where the lower photon energy (mean 93 keV; primary 63 keV at 43.9%) provides superior radiographic contrast compared to Ir-192 or Se-75 [5]. The 32-day half-life enables faster source replacement cycles than Se-75 (120 days), maintaining higher specific activity for thin-section inspection throughout the recommended 6-month working life [6]. ISO 32679:2024 formally recognizes Yb-169 as a standardized radionuclide for radiographic source size determination, ensuring regulatory compliance and traceability for NDT service providers [7]. Procurement for thin-section weld inspection programs should prioritize Yb-169 over Ir-192 when maximizing contrast sensitivity is the primary quality objective.

• [1] Perera H, Williamson JF, Li Z, Mishra V, Meigooni AS. Dosimetric characteristics, air-kerma strength calibration and verification of Monte Carlo simulation for a new Ytterbium-169 brachytherapy source. Int J Radiat Oncol Biol Phys. 1994 Mar 1;28(4):953-70. doi: 10.1016/0360-3016(94)90116-3. PMID: 8138449. View Source
• [2] Munro JJ. HDR Brachytherapy System Using Ytterbium-169. CRISP Abstract Grant Number 1R43CA097581-01A1. Implant Sciences Corporation, 2003. View Source
• [3] Patel NS, Fan P, Chiu-Tsao ST, Ravi K, Sherman W, Quon H, Pisch J, Tsao HS, Harrison LB. Ytterbium-169: A promising new radionuclide for intravascular brachytherapy. Cardiovasc Radiat Med. 2001 Jul-Sep;2(3):173-80. doi: 10.1016/S1522-1865(01)00085-3. View Source
• [4] Shoemaker T, Vuong T, Glickman H, Kaifi S, Famulari G, Enger SA. Dosimetric Considerations for Ytterbium-169, Selenium-75, and Iridium-192 Radioisotopes in High-Dose-Rate Endorectal Brachytherapy. Int J Radiat Oncol Biol Phys. 2019 Nov 15;105(4):875-883. doi: 10.1016/j.ijrobp.2019.07.003. PMID: 31330175. View Source
• [5] Instytut Gamma Sp. z o.o. Radioisotope sources for radiography — applicability and limitations. National Seminar on Industrial Radiography, Gammatest'95. Zakopane, Poland, 1995. INIS RN:27014915. View Source
• [6] POLATOM. Ytterbium (Yb-169) — sealed source technical datasheet. Half-life 32 days; recommended working life 6 months; Eγ 0.063 MeV (43.9%), 0.094 MeV (2.6%). View Source
• [7] ISO 32679:2024. Non-destructive testing — Radiographic testing — Determination of the size of gamma radiographic sources. International Organization for Standardization, 2024. View Source